Jasmonic acid

Specification

• CAS No.: 6894-38-8
• Molecular Formula: C12H18O3
• Molecular Weight: 210.27 g/mol
• IUPAC Name: 2-[(1R,2R)-3-oxo-2-[(Z)-pent-2-enyl]cyclopentyl]acetic acid
• Standard InChI: InChI=1S/C12H18O3/c1-2-3-4-5-10-9(8-12(14)15)6-7-11(10)13/h3-4,9-10H,2,5-8H2,1H3,(H,14,15)/b4-3-/t9-,10-/m1/s1
• Standard InChI Key: ZNJFBWYDHIGLCU-HWKXXFMVSA-N
• Isomeric SMILES: CC/C=C\C[C@@H]1[C@H](CCC1=O)CC(=O)O
• SMILES: CCC=CCC1C(CCC1=O)CC(=O)O
• Canonical SMILES: CCC=CCC1C(CCC1=O)CC(=O)O

Introduction

Chemical Structure and Properties

Jasmonic acid (JA) is an oxo monocarboxylic acid with the molecular formula C12H18O3 and a molecular weight of 210.27 g/mol. Chemically, it is (3-oxocyclopentyl)acetic acid substituted by a (2Z)-pent-2-en-1-yl group at position 2 of the cyclopentane ring. It exists as a conjugate acid of jasmonate(1-) and is an enantiomer of (+)-jasmonic acid. The compound has been identified in several plants including jasmine, from which it derives its name.

Table 1: Physical and Chemical Properties of Jasmonic Acid

Property	Value
Chemical Formula	C12H18O3
Molecular Weight	210.27 g/mol
Chemical Structure	(3-oxocyclopentyl)acetic acid with (2Z)-pent-2-en-1-yl group
First Isolation	1957 by Édouard Demole and colleagues
Synonyms	Jasmonate, (-)-Jasmonic acid, trans-Jasmonic Acid
CAS Number	6894-38-8

Biosynthesis of Jasmonic Acid

Octadecanoid Pathway

The biosynthesis of jasmonic acid follows the octadecanoid pathway, with linolenic acid serving as the primary substrate. The process involves several enzymatic reactions:

• Oxygenation of linolenic acid by lipoxygenase (13-LOX), forming a hydroperoxide

• Cyclization of the hydroperoxide in the presence of allene oxide synthase to form an allene oxide

• Rearrangement of allene oxide to form 12-oxophytodienoic acid, catalyzed by allene oxide cyclase

• A series of β-oxidations resulting in 7-isojasmonic acid

• Isomerization of 7-isojasmonic acid to jasmonic acid

Most of the enzymes involved in this biosynthetic pathway have been extensively characterized through research. Recent studies have identified several membrane transporters, including JASSY, comatose (CTS), and jasmonate transporter 1 (JAT1), that play important roles in the jasmonic acid biosynthesis pathway.

Microbial Production

While primarily known as a plant hormone, jasmonic acid and its derivatives are also produced by certain bacteria and fungi. For instance, fungal-derived cis-jasmone has been detected in Lasiodiplodia theobromae strain MAFF 306027. Research involving deuterium-labeled precursors has revealed that this fungus produces cis-jasmone through a single biosynthetic pathway via iso-12-oxophytodienoic acid (iso-OPDA), which differs from the dual pathway observed in plants.

Signaling Pathways

The JAZ-COI1 Module

The signaling mechanism of jasmonic acid primarily involves the interaction between jasmonate zinc-finger inflorescence meristem (JAZ) proteins and coronatine insensitive 1 (COI1) protein within the Skp1p–cullin–F-box protein (SCF) complex. Jasmonic acid-isoleucine (JA-Ile), a bioactive conjugate of jasmonic acid, facilitates this interaction, promoting the degradation of JAZ proteins and consequently activating JAZ-interacting transcription factors. These transcription factors regulate the expression of numerous genes involved in plant responses to biotic and abiotic stresses.

Component	Function
JAZ proteins	Repressors of jasmonic acid-responsive gene expression
COI1 protein	F-box protein that forms part of the SCF complex
SCF complex	E3 ubiquitin ligase that targets JAZ proteins for degradation
MYC transcription factors	Activate jasmonic acid-responsive genes
JA-Ile	Bioactive form of jasmonic acid that mediates JAZ-COI1 interaction

Physiological Functions

Plant Growth and Development

Jasmonic acid regulates various aspects of plant growth and development, including:

• Growth inhibition

• Senescence

• Tendril coiling

• Flower development

• Leaf abscission

• Tuber formation in potatoes and yams

• Fruit ripening

• Production of viable pollen

Studies have demonstrated that jasmonic acid levels in senescing leaves are four-fold higher than in non-senescing ones, indicating its role in the senescence process. Exogenous application of jasmonic acid causes premature senescence in attached and detached leaves in wild-type Arabidopsis but fails to induce precocious senescence in jasmonic acid-insensitive mutant (coi1) plants, suggesting that the jasmonic acid-signaling pathway is required for jasmonic acid to promote leaf senescence.

Responses to Biotic Stress

Jasmonic acid plays a crucial role in plant defense against herbivores and pathogens:

• When plants are attacked by insects, they respond by releasing jasmonic acid, which activates the expression of protease inhibitors

• These protease inhibitors prevent proteolytic activity of the insects' digestive proteases, hindering their ability to acquire nitrogen for growth

• Jasmonic acid also activates the expression of polyphenol oxidase, which promotes the production of quinolines that interfere with insect enzyme production

• It activates genes involved in pathogen resistance and encoding vegetative storage proteins

Responses to Abiotic Stress

Jasmonic acid mediates plant responses to various abiotic stresses, including:

• Salt stress

• Drought

• Heavy metal exposure

• Cold stress

In response to these stresses, jasmonic acid activates physiological processes such as:

• Activation of the antioxidant system (superoxide anion radical, peroxidase, NADPH-oxidase)

• Accumulation of amino acids (isoleucine and methionine) and soluble sugars

• Regulation of stomatal opening and closing

Table 3: Physiological Functions of Jasmonic Acid in Plants

Function Category	Specific Functions
Growth and Development	Growth inhibition, Senescence, Tendril coiling, Flower development, Leaf abscission, Tuber formation, Fruit ripening, Pollen production
Biotic Stress Responses	Insect resistance, Pathogen resistance, Wound response, Activation of protease inhibitors, Induction of polyphenol oxidase
Abiotic Stress Responses	Salt stress tolerance, Drought resistance, Heavy metal tolerance, Cold stress adaptation
Molecular Responses	Activation of defense-related genes, Repression of photosynthesis-related genes, Regulation of stomatal function, Antioxidant system activation

Molecular Genetics and Gene Expression

Jasmonic Acid-Related Gene Families

Genome-wide analyses have investigated jasmonic acid signaling marker gene families in various plants. In wheat, seven hormone-responsive gene families have been studied, revealing considerable expansion compared to other plants (up to 7.6-fold expansion). These include:

• 12 TaAOS genes

• 6 TaJAMyb genes

• 256 TaWRKY group III genes

• 85 TaPR1 genes

• 205 TaPR2 genes

• 76 TaPR3 genes

• 124 TaPR5 genes

This research represents the first comprehensive description of the wheat AOS, JAMyb, PR2, PR3, and PR5 gene families.

Gene Family	Number of Genes in Wheat
TaAOS	12
TaJAMyb	6
TaWRKY (group III)	256
TaPR1	85
TaPR2	205
TaPR3	76
TaPR5	124

Applications in Agriculture

Crop Protection

The understanding of jasmonic acid's role in plant defense has led to potential applications in agriculture for enhancing crop resistance to pests and diseases. Exogenous application of jasmonic acid or its derivatives can induce defense responses in plants, potentially reducing the need for conventional pesticides.

Stress Tolerance

Jasmonic acid's involvement in abiotic stress responses suggests its potential use in improving crop tolerance to environmental stresses such as drought, salinity, and extreme temperatures. This could be particularly valuable in the context of climate change and its impacts on agriculture.

Growth and Development Regulation

The diverse effects of jasmonic acid on plant growth and development offer opportunities for its application in controlling specific developmental processes in crops, such as fruit ripening, senescence, and tuber formation.